Cas no 1502843-24-4 (2-Propanone, 1-amino-3-(2-furanyl)-)

• Product Name: 2-Propanone, 1-amino-3-(2-furanyl)-
• CAS No: 1502843-24-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 5292172
• Update Time: 2025-07-14

2-Propanone, 1-amino-3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-amino-3-(2-furanyl)-

• Inchi： 1S/C7H9NO2/c8-5-6(9)4-7-2-1-3-10-7/h1-3H,4-5,8H2
• InChI Key： HXDZBAYIWSANKP-UHFFFAOYSA-N
• SMILES： C(N)C(=O)CC1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Propanone, 1-amino-3-(2-furanyl)-

Professional Introduction to 2-Propanone, 1-amino-3-(2-furanyl)- CAS No. 1502843-24-4

2-Propanone, 1-amino-3-(2-furanyl)-, identified by its Chemical Abstracts Service (CAS) number 1502843-24-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic ketone derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and synthetic organic chemistry. The presence of both an amino group and a furanyl moiety makes it a versatile intermediate for the development of novel bioactive molecules.

The compound’s structure, featuring a propanone backbone conjugated with a 2-furanyl substituent at the 3-position and an amino group at the 1-position, offers a rich framework for chemical modification. This dual functionality allows for diverse derivatization strategies, making it a valuable building block in the synthesis of pharmacophores targeting various biological pathways. Recent advancements in drug discovery have highlighted the importance of such multifunctional intermediates, as they can streamline the development process by providing pre-functionalized scaffolds.

In the context of contemporary pharmaceutical research, 2-propanone, 1-amino-3-(2-furanyl)- has been explored for its potential role in the synthesis of small-molecule inhibitors. Studies have demonstrated its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The furanyl ring, known for its ability to interact with biological targets through hydrogen bonding and π-stacking interactions, enhances the compound’s binding affinity to proteins involved in disease mechanisms. Furthermore, the amino group provides opportunities for further functionalization, enabling the introduction of additional pharmacological motifs.

One notable application of this compound is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural motif present in 2-propanone, 1-amino-3-(2-furanyl)- resembles key pharmacophores found in approved kinase inhibitors, suggesting its potential as a lead compound or scaffold for novel therapeutics. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with improved potency and selectivity against specific kinases. These efforts align with the broader trend toward rational drug design, where structural features are meticulously optimized to enhance therapeutic efficacy.

The synthesis of 2-propanone, 1-amino-3-(2-furanyl)- involves multi-step organic transformations that highlight its synthetic versatility. Traditional methods include condensation reactions between appropriate precursors followed by functional group interconversions. Advances in catalytic systems have enabled more efficient routes, reducing reaction times and improving yields. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the furanyl moiety efficiently. Such methodologies underscore the importance of modern synthetic techniques in facilitating access to complex molecular architectures.

From a medicinal chemistry perspective, the amino group in 2-propanone, 1-amino-3-(2-furanyl)- serves as a critical handle for further derivatization. It can be converted into amides, ureas, or sulfonamides, all of which are prevalent pharmacological scaffolds. These transformations allow for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are essential for drug-like characteristics. Additionally, the presence of both polar (amino) and aromatic (furanyl) functionalities enhances solubility profiles, making derivatives more amenable to oral administration.

Recent studies have also explored the use of 2-propanone, 1-amino-3-(2-furanyl)- as a precursor in biocatalytic applications. Enzymatic approaches have been investigated to introduce specific functional groups under mild conditions, minimizing unwanted side reactions. This aligns with green chemistry principles, emphasizing sustainable synthetic methodologies that reduce environmental impact. Such innovations are increasingly important as pharmaceutical industries strive to meet regulatory requirements and public expectations regarding sustainability.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies have shown interest in licensing or developing derivatives based on this scaffold for clinical candidates. The success stories of similar heterocyclic ketones underscore their potential as starting points for drug discovery programs. As computational biology and artificial intelligence continue to revolutionize drug design, compounds like 2-propanone, 1-amino-3-(2-furanyl)- are likely to play an even more prominent role in identifying novel therapeutics.

In conclusion,2-Propanone, 1-amino-3-(2-furanyl)- (CAS No. 1502843-24-4) represents a compelling example of how structural complexity can translate into therapeutic potential. Its unique combination of functional groups makes it a valuable asset in medicinal chemistry libraries, offering opportunities for innovation across multiple disease areas. As research progresses and new synthetic tools become available, this compound will continue to be a cornerstone in the development of next-generation pharmaceuticals.